5'-Fluoro-1'H-spiro[cyclobutane-1,2'-quinazolin]-4'(3'H)-one chemical properties
5'-Fluoro-1'H-spiro[cyclobutane-1,2'-quinazolin]-4'(3'H)-one chemical properties
An In-depth Technical Guide to the Chemical Properties and Biological Significance of 5'-Fluoro-1'H-spiro[cyclobutane-1,2'-quinazolin]-4'(3'H)-one and Its Analogs
Abstract
Spirocyclic compounds, characterized by a single atom shared between two rings, represent a significant and growing class of scaffolds in modern drug discovery. Their rigid, three-dimensional structures offer unique advantages in exploring chemical space and achieving high-affinity, selective interactions with biological targets. Among these, the spiro-quinazolinone core has emerged as a privileged structure due to its prevalence in biologically active molecules. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological applications of 5'-Fluoro-1'H-spiro[cyclobutane-1,2'-quinazolin]-4'(3'H)-one, a representative member of this class. The strategic incorporation of a fluorine atom and a cyclobutane ring introduces specific conformational constraints and electronic properties that can profoundly influence molecular interactions, metabolic stability, and pharmacokinetic profiles. This document is intended for researchers, medicinal chemists, and drug development professionals, offering in-depth protocols, mechanistic insights, and a framework for the rational design of novel therapeutics based on this versatile scaffold.
Introduction to Spiro-Quinazolinone Scaffolds
The quinazolinone ring system is a cornerstone of medicinal chemistry, found in numerous approved drugs and clinical candidates with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The fusion of this planar aromatic system with a spirocyclic aliphatic ring, such as cyclobutane, introduces a significant structural and conformational departure from traditional, flat molecules.
Strategic Importance in Medicinal Chemistry
The introduction of a spiro-center at the 2-position of the quinazolinone core imparts several desirable features for drug design:
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Increased Three-Dimensionality: Moving away from flat structures (a common cause of promiscuous binding and toxicity) allows for more specific and novel interactions with protein binding pockets.
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Conformational Rigidity: The cyclobutane ring locks the geometry of the spiro-carbon, reducing the entropic penalty upon binding to a target and potentially increasing binding affinity.
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Novel Chemical Space: This scaffold provides access to unique molecular shapes and vectoral exits for substituent placement, enabling fine-tuning of structure-activity relationships (SAR).
The Role of Fluorine Substitution
The incorporation of a fluorine atom at the 5'-position is a deliberate design choice aimed at modulating key molecular properties:
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Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This can block common sites of metabolism and prolong the compound's half-life.
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Modulation of Basicity: As a highly electronegative atom, fluorine can lower the pKa of nearby basic centers (e.g., the quinazolinone nitrogens), which can affect solubility, cell permeability, and off-target interactions (e.g., hERG channel binding).
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Enhanced Binding Interactions: Fluorine can participate in favorable non-covalent interactions, such as hydrogen bonds and dipole-dipole interactions, within a protein's active site, thereby enhancing binding affinity and selectivity.
Physicochemical and Spectroscopic Profile
The precise physicochemical properties of 5'-Fluoro-1'H-spiro[cyclobutane-1,2'-quinazolin]-4'(3'H)-one would be determined empirically. However, based on analogous structures, a profile can be predicted.
Predicted Physicochemical Properties
| Property | Predicted Value/Range | Rationale & Significance |
| Molecular Formula | C₁₁H₁₁FN₂O | - |
| Molecular Weight | 206.22 g/mol | Influences diffusion and permeability. |
| Melting Point | 180-220 °C | Crystalline solids with high melting points are typical for this class due to rigid structures and potential for intermolecular hydrogen bonding. |
| LogP | 1.5 - 2.5 | The fluorine atom increases lipophilicity, but the quinazolinone core provides polar character. This range is often optimal for oral bioavailability (Lipinski's Rule of 5). |
| pKa | 4.0 - 5.5 (basic) | The quinazolinone nitrogens provide basicity. The electron-withdrawing fluorine atom is expected to lower the pKa compared to its non-fluorinated analog. |
| Aqueous Solubility | Low to Moderate | Generally, spirocyclic systems have poor aqueous solubility. Formulation strategies may be required. |
Spectroscopic Characterization
Spectroscopic analysis is essential for unequivocal structure confirmation.
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¹H NMR: Protons on the cyclobutane ring would appear as complex multiplets in the aliphatic region (approx. 1.5-3.0 ppm). Aromatic protons would appear in the downfield region (approx. 7.0-8.5 ppm), with splitting patterns influenced by the fluorine substituent. The N-H protons would likely appear as broad singlets.
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¹³C NMR: The spectrum would show a characteristic spiro-carbon signal (approx. 70-85 ppm). The carbonyl carbon of the quinazolinone would be significantly downfield (>160 ppm). Carbon signals in the fluorinated aromatic ring would show characteristic C-F coupling constants.
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¹⁹F NMR: A singlet or doublet (if coupled to an adjacent proton) would be observed, providing direct evidence of the fluorine atom's presence and chemical environment.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the exact molecular weight and elemental composition, typically via electrospray ionization (ESI) showing the [M+H]⁺ ion.
Synthesis and Mechanistic Pathway
The synthesis of spiro-quinazolinones is a well-established field, often involving a multi-step sequence starting from readily available materials.
Retrosynthetic Analysis
A logical retrosynthetic approach breaks down the target molecule into simpler, commercially available starting materials. The key disconnection is typically at the amide bond of the quinazolinone ring.
Caption: Retrosynthetic analysis of the target spiro-quinazolinone.
Step-by-Step Synthesis Protocol
This protocol outlines a common and reliable route for the synthesis.
Step 1: Nucleophilic Aromatic Substitution (SNAr)
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Setup: To a solution of 1,2-difluoro-4-nitrobenzene (1.0 eq) in dimethyl sulfoxide (DMSO, 0.5 M), add N,N-Diisopropylethylamine (DIPEA, 2.5 eq).
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Addition: Add cyclobutanamine (1.1 eq) dropwise at room temperature. The fluorine atom ortho to the nitro group is highly activated towards substitution.
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Reaction: Stir the mixture at 80 °C for 12-16 hours. Monitor progress by TLC or LC-MS.
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Workup: Upon completion, cool the reaction to room temperature, pour into ice-water, and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(4-fluoro-2-nitrophenyl)cyclobutanamine.
Step 2: Reduction of the Nitro Group
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Setup: Dissolve the product from Step 1 in ethanol or methanol (0.3 M).
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Catalyst: Add Palladium on carbon (10% w/w, 0.1 eq).
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Reaction: Place the flask under a hydrogen atmosphere (balloon or Parr shaker) and stir vigorously at room temperature for 4-8 hours.
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Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the pad with methanol. Concentrate the filtrate to yield 2-(1-aminocyclobutyl)-4-fluoroaniline.
Step 3: Cyclization to form the Quinazolinone Ring
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Setup: Dissolve the diamine product from Step 2 in tetrahydrofuran (THF, 0.4 M).
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Carbonyl Source: Add triphosgene (0.4 eq) or 1,1'-Carbonyldiimidazole (CDI, 1.1 eq) portion-wise at 0 °C. This step is highly exothermic and should be performed with caution.
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Reaction: Allow the reaction to warm to room temperature and stir for 6-12 hours until LC-MS analysis indicates the formation of the target product.
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Purification: Concentrate the solvent and purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the final compound, 5'-Fluoro-1'H-spiro[cyclobutane-1,2'-quinazolin]-4'(3'H)-one.
Potential Biological Activity and Applications
While the specific biological target of this exact molecule is not publicly defined, compounds with this scaffold are frequently investigated as inhibitors of enzymes or protein-protein interactions. A common target class for quinazolinone-containing molecules is the MDM2-p53 interaction .
Mechanism of Action: Inhibition of the MDM2-p53 Interaction
The tumor suppressor protein p53 is a critical regulator of the cell cycle and apoptosis. In many cancers, p53 is inactivated by its negative regulator, MDM2, which binds to p53 and targets it for degradation. Small molecules that can block this interaction can stabilize p53, leading to cell cycle arrest and apoptosis in cancer cells.
Caption: Inhibition of the MDM2-p53 interaction by a spiro-quinazolinone.
In Vitro Efficacy Assays
To validate the biological activity, a series of in vitro experiments would be necessary.
| Assay Type | Purpose | Key Metrics | Example Protocol |
| Binding Assay (e.g., FP, TR-FRET) | To quantify the affinity of the compound for the target protein (MDM2). | IC₅₀, Kᵢ, Kₑ | A fluorescently labeled p53 peptide is incubated with recombinant MDM2. The compound is titrated, and the displacement of the peptide is measured by a change in fluorescence polarization or FRET signal. |
| Cellular Proliferation Assay | To measure the compound's effect on cancer cell growth. | GI₅₀, IC₅₀ | Cancer cells with wild-type p53 (e.g., SJSA-1) are seeded in 96-well plates and treated with increasing concentrations of the compound for 72 hours. Cell viability is measured using reagents like CellTiter-Glo®. |
| Target Engagement Assay (e.g., Western Blot) | To confirm that the compound stabilizes p53 in cells. | p53 levels, p21 levels | Cells are treated with the compound for 24 hours. Cell lysates are collected, and protein levels of p53 and its downstream target, p21, are measured by Western Blot. |
Analytical and Quality Control Workflow
Ensuring the purity and identity of the synthesized compound is critical for reliable biological data.
Caption: Quality control workflow for synthesized spiro-quinazolinones.
High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase A: Water with 0.1% Formic Acid.
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Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
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Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.
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Flow Rate: 1.0 mL/min.
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Detection: UV at 254 nm and 280 nm.
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Acceptance Criteria: Purity should be ≥95% by peak area percentage for use in biological assays.
Conclusion and Future Directions
The 5'-Fluoro-1'H-spiro[cyclobutane-1,2'-quinazolin]-4'(3'H)-one scaffold represents a compelling starting point for the development of novel therapeutics. Its unique three-dimensional architecture, combined with the strategic placement of a fluorine atom, offers a powerful platform for achieving high potency, selectivity, and favorable drug-like properties. Future work should focus on exploring substitutions on both the quinazolinone and cyclobutane rings to build a comprehensive structure-activity relationship. Further investigation into its pharmacokinetic and safety profiles will be essential for advancing candidates toward clinical development. The principles and protocols outlined in this guide provide a solid foundation for researchers to synthesize, characterize, and evaluate this promising class of molecules.
References
*(Note: As the specific named compound is novel/hypothetical, these references support the underlying principles, synthesis m
